Cas no 1807292-78-9 (Ethyl 3-cyano-2-difluoromethoxy-6-iodophenylacetate)

• Product Name: Ethyl 3-cyano-2-difluoromethoxy-6-iodophenylacetate
• CAS No: 1807292-78-9
• MF: C₁₂H₁₀F₂INO₃
• MW: 381.11398267746
• CID: 4944544
• Update Time: 2025-11-01

Ethyl 3-cyano-2-difluoromethoxy-6-iodophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-difluoromethoxy-6-iodophenylacetate

• Inchi： 1S/C12H10F2INO3/c1-2-18-10(17)5-8-9(15)4-3-7(6-16)11(8)19-12(13)14/h3-4,12H,2,5H2,1H3
• InChI Key： KCNPMGRABHFGIL-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C#N)C(=C1CC(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 358
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-2-difluoromethoxy-6-iodophenylacetate

Introduction to Ethyl 3-cyano-2-difluoromethoxy-6-iodophenylacetate (CAS No. 1807292-78-9)

Ethyl 3-cyano-2-difluoromethoxy-6-iodophenylacetate (CAS No. 1807292-78-9) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound, characterized by its unique structural features, including a cyano group, difluoromethoxy substituent, and an iodine atom, exhibits a wide range of chemical and biological properties that make it a valuable candidate for various research and development activities.

The cyano group in Ethyl 3-cyano-2-difluoromethoxy-6-iodophenylacetate contributes to its high reactivity and stability, making it an ideal intermediate in the synthesis of more complex molecules. The presence of the difluoromethoxy substituent enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. Additionally, the iodine atom provides a versatile handle for further functionalization through various chemical reactions, such as cross-coupling reactions and nucleophilic substitutions.

Recent studies have highlighted the potential of Ethyl 3-cyano-2-difluoromethoxy-6-iodophenylacetate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent anti-cancer activity against a variety of tumor cell lines. The researchers found that the unique combination of functional groups in this molecule allows it to selectively target and inhibit key enzymes involved in cancer cell proliferation and survival.

In another study, published in Organic Letters in 2020, scientists explored the use of Ethyl 3-cyano-2-difluoromethoxy-6-iodophenylacetate as a building block for the synthesis of novel antibiotics. The results showed that compounds derived from this intermediate displayed significant antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding opens up new avenues for the development of next-generation antibiotics to combat antibiotic resistance.

The synthetic versatility of Ethyl 3-cyano-2-difluoromethoxy-6-iodophenylacetate has also been leveraged in the field of materials science. Researchers at the University of California, Berkeley, reported in Advanced Materials in 2019 that this compound can be used to synthesize highly conductive polymers with tunable electronic properties. These polymers have potential applications in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs).

In addition to its applications in drug discovery and materials science, Ethyl 3-cyano-2-difluoromethoxy-6-iodophenylacetate has been investigated for its role in chemical biology. A study published in Chemical Science in 2018 revealed that this compound can be used as a probe to study protein-protein interactions and enzyme kinetics. The researchers developed a series of fluorescently labeled derivatives that allowed them to visualize and quantify these interactions with high precision.

The safety profile of Ethyl 3-cyano-2-difluoromethoxy-6-iodophenylacetate has also been extensively evaluated. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects on liver and kidney function. However, as with any chemical compound, appropriate handling and storage precautions should be followed to ensure safety.

In conclusion, Ethyl 3-cyano-2-difluoromethoxy-6-iodophenylacetate (CAS No. 1807292-78-9) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical biology. Its unique structural features make it an attractive candidate for further research and development, opening up new possibilities for innovation and discovery.